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Compound of Interest

Compound Name:
4-Isopropoxy-N-[2-

(phenethyloxy)benzyl]aniline

CAS No.: 1040692-81-6

Cat. No.: B1385577

Get Quote

An In-Depth Technical Guide to UNC0638 (sc-316593): A Potent and Selective G9a/GLP

Histone Methyltransferase Inhibitor

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of UNC0638, a pivotal chemical probe

for studying the roles of G9a (EHMT2) and G9a-like protein (GLP, EHMT1) in health and

disease. For researchers in epigenetics, oncology, and drug development, understanding the

precise application of this tool is paramount for generating robust and reproducible data.

Introduction: The Significance of G9a and GLP in
Epigenetic Regulation
G9a and GLP are highly homologous protein lysine methyltransferases (PKMTs) that are

central to epigenetic regulation.[1] They primarily function as a heterodimer to catalyze the

mono- and dimethylation of histone H3 at lysine 9 (H3K9me1 and H3K9me2), epigenetic marks

predominantly associated with transcriptional repression.[2][3][4] Beyond histones, G9a and
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GLP also methylate non-histone proteins, including p53, further expanding their regulatory

scope.[2][4] The dysregulation of G9a/GLP activity is implicated in various pathologies,

including cancer, making them attractive targets for therapeutic intervention.[5][6] UNC0638

has emerged as a critical tool for dissecting the biological functions of these enzymes.[3]

UNC0638: A High-Fidelity Chemical Probe
UNC0638 is a potent, selective, and cell-permeable inhibitor of G9a and GLP. It was developed

as a superior alternative to earlier inhibitors like BIX01294, offering a significantly better

separation between its functional potency and cellular toxicity.[2][3] This characteristic is crucial

for ensuring that observed cellular phenotypes are a direct result of G9a/GLP inhibition rather

than off-target cytotoxic effects.

Mechanism of Action
UNC0638 acts as a reversible, substrate-competitive inhibitor.[1][3] It occupies the lysine-

binding channel of G9a and GLP, preventing the binding of their histone and non-histone

substrates. This inhibition is highly specific, and UNC0638 displays a remarkable selectivity

profile against a wide array of other epigenetic and non-epigenetic targets.[3]
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Caption: Mechanism of G9a/GLP inhibition by UNC0638.
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Property Value Source

Synonyms
sc-316593, HMTase Inhibitor

IV

Molecular Formula C₃₀H₄₇N₅O₂ [7]

Molecular Weight 509.73 g/mol [7]

CAS Number 1255580-76-7 [7]

Purity ≥98% (HPLC) [7]

Solubility
Soluble in DMSO to 100 mM,

Ethanol to 100 mM

Storage Store at +4°C

In Vitro and Cellular Potency
UNC0638 demonstrates high potency in both biochemical and cellular assays. This distinction

is critical, as high biochemical potency does not always translate to effective cellular activity

due to factors like cell permeability.

Assay Type Target IC₅₀ Value Source

Biochemical G9a < 15 nM [2]

Biochemical GLP 19 nM [2]

Cellular (H3K9me2

reduction)
MDA-MB-231 cells 81 ± 9 nM [2]

Cellular (H3K9me2

reduction)
MCF-7 cells 70 nM

Experimental Protocols and Methodologies
The successful application of UNC0638 hinges on meticulous experimental design and

execution. The following protocols provide a validated starting point for researchers.
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Preparation of Stock Solutions
Rationale: Proper solubilization and storage are essential to maintain the inhibitor's activity.

DMSO is the recommended solvent for creating a high-concentration stock solution.

Reconstitution: To prepare a 10 mM stock solution, add 980.9 µL of DMSO to 5 mg of

UNC0638 (MW: 509.73).

Solubilization: If necessary, gently warm the vial to 37°C for 10 minutes and/or sonicate to

ensure complete dissolution.[2]

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store at -20°C, protected from light.

In Vitro Cell-Based Assay for H3K9me2 Reduction
Objective: To determine the effective concentration of UNC0638 for reducing global H3K9

dimethylation in a specific cell line.
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Caption: Workflow for immunofluorescence analysis of H3K9me2 levels.

Methodology:
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Cell Seeding: Plate cells (e.g., MDA-MB-231, MCF7) in a 96-well plate at a density that will

result in 70-80% confluency at the end of the experiment.

Treatment: The following day, treat the cells with a serial dilution of UNC0638 (e.g., 1 nM to

10 µM) for 48 hours. Include a DMSO-only vehicle control.

Immunofluorescence Staining:

Fix cells with 4% paraformaldehyde.

Permeabilize with 0.1% Triton X-100 in PBS.

Block with 5% BSA in PBS.

Incubate with a primary antibody against H3K9me2.

Incubate with an appropriate fluorescently labeled secondary antibody.

Counterstain nuclei with a DNA dye like DAPI or DRAQ5.[3]

Data Acquisition and Analysis:

Acquire images using a high-content imaging system or fluorescence microscope.

Quantify the mean fluorescence intensity of the H3K9me2 signal within the nuclear area

(defined by the DNA counterstain).

Normalize the H3K9me2 intensity to the vehicle control.

Plot the normalized intensity against the UNC0638 concentration to determine the IC₅₀.

Applications in Research and Drug Development
UNC0638 is a versatile tool with broad applications across multiple research fields.

Cancer Research
Metastasis and EMT: UNC0638 has been shown to suppress epithelial-mesenchymal

transition (EMT), a key process in cancer metastasis. It can inhibit the migration and invasion
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of cancer cells, such as in triple-negative breast cancer (TNBC), by restoring E-cadherin

expression.[5][6]

Tumorsphere Formation: The inhibitor can reduce the size and number of tumorspheres,

indicating an effect on cancer stem cell populations.[5]

Gene Reactivation: By reducing repressive H3K9me2 marks, UNC0638 can reactivate tumor

suppressor genes that have been epigenetically silenced.[3][8]

Stem Cell Biology and Development
Gene Silencing: In embryonic stem cells, UNC0638 can reactivate G9a-silenced genes and

retroviral reporters without inducing differentiation, making it a valuable tool for studying

epigenetic silencing mechanisms.[3][8]

Somatic Cell Nuclear Transfer: While reducing H3K9me2 hypermethylation in donor cells for

cloning, UNC0638 alone may not be sufficient to improve the development of cloned

embryos, highlighting the complexity of epigenetic reprogramming.[9]

Immunology
T-Cell Exhaustion: UNC0638 has been demonstrated to restore the metabolic and antiviral

functions of exhausted CD8+ T cells in chronic viral infections, suggesting a potential role for

G9a/GLP inhibitors in immunotherapy.

Limitations and Considerations
While a powerful tool, researchers should be aware of certain limitations. UNC0638 has poor

pharmacokinetic properties, including high clearance and a short half-life, which make it

unsuitable for most in vivo animal studies requiring systemic administration.[2][3] For such

applications, the related compound UNC0642, which has improved pharmacokinetic properties,

is recommended.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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